Cas no 1864704-48-2 (N-(4,4-Dimethylpent-1-yn-3-yl)thietan-3-amine)

• Product Name: N-(4,4-Dimethylpent-1-yn-3-yl)thietan-3-amine
• CAS No: 1864704-48-2
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 4770313
• Update Time: 2026-02-26

N-(4,4-Dimethylpent-1-yn-3-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4,4-Dimethylpent-1-yn-3-yl)thietan-3-amine

• Inchi： 1S/C10H17NS/c1-5-9(10(2,3)4)11-8-6-12-7-8/h1,8-9,11H,6-7H2,2-4H3
• InChI Key： CCRKAIKHXPRORU-UHFFFAOYSA-N
• SMILES： S1CC(C1)NC(C#C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3